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Compound of Interest

Compound Name: 1-Benzofuran-3-carbonyl chloride

CAS No.: 111964-21-7

Cat. No.: B038910

Get Quote

As a Senior Application Scientist, I recognize that handling highly reactive synthetic

intermediates requires more than just following a checklist—it requires a deep mechanistic

understanding of the chemical behaviors at play. 1-Benzofuran-3-carbonyl chloride is a

critical building block in drug discovery, utilized extensively for introducing the benzofuran

scaffold into novel pharmacophores[1]. However, its robust acylating power makes it

exceptionally hazardous during disposal.

This guide provides a self-validating, step-by-step methodology for the safe neutralization and

disposal of 1-Benzofuran-3-carbonyl chloride, ensuring operational safety and environmental

compliance.

Chemical Profile & Quantitative Data
Before initiating any disposal procedure, it is crucial to understand the physical and chemical

parameters of the waste material.
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Property Value

CAS Number 111964-21-7

Molecular Weight 180.59 g/mol

Molecular Formula C9H5ClO2

Physical State Solid / Powder

Melting Point 65-66 °C

Flash Point 111.6 °C

(Data sourced from authoritative chemical inventories[1],)

Hazard Assessment & Causality
Why is direct disposal prohibited? The carbonyl carbon in 1-Benzofuran-3-carbonyl chloride
is highly electrophilic due to the combined electron-withdrawing effects of the adjacent oxygen

and chlorine atoms[1]. When exposed to water, it undergoes a rapid, highly exothermic

hydrolysis reaction. This reaction violently releases corrosive hydrogen chloride (HCl) gas and

forms 1-benzofuran-3-carboxylic acid. Direct aqueous disposal or pouring the chemical down

the drain is strictly prohibited, as the sudden release of heat and toxic gas can cause container

rupture, acid splatter, and severe inhalation hazards[2].

Pre-Disposal Logistics & Safety Equipment
Before beginning the neutralization protocol, establish the following safeguards:

Engineering Controls: All procedures must be conducted inside a certified, well-ventilated

chemical fume hood to capture any fugitive HCl or solvent vapors[3].

Personal Protective Equipment (PPE): Wear butyl rubber gloves (which offer superior

resistance to acyl chlorides compared to standard nitrile), a fire-resistant lab coat, chemical

splash goggles, and a face shield.

Emergency Readiness: Ensure an emergency safety shower, eyewash station, and a bucket

of dry sand are immediately accessible.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/es/product/b038910
https://www.benchchem.com/product/b038910/docs?utm_src=pdf-body#comprehensive-guide-to-the-proper-disposal-of-1-benzofuran-3-carbonyl-chloride
https://www.benchchem.com/es/product/b038910
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0013.pdf
https://pdf.benchchem.com/1329/Proper_Disposal_of_Bromoacetyl_Chloride_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Neutralization Protocol
To safely dispose of 1-Benzofuran-3-carbonyl chloride, it must be converted into a less

hazardous, water-soluble salt through a controlled, base-catalyzed hydrolysis reaction[3]. This

protocol acts as a self-validating system, utilizing visual cues and chemical checks to confirm

the completion of each stage.

Step 1: Preparation of the Quenching Bath

Action: In a large Erlenmeyer flask, prepare a 5-10% (w/v) solution of sodium bicarbonate

(NaHCO3) in deionized water. Place the flask in an ice-water bath and allow it to cool below

10 °C. Add a magnetic stir bar and initiate vigorous stirring.

Causality: NaHCO3 is chosen over strong bases like NaOH because it provides a milder,

buffered neutralization, significantly mitigating the risk of thermal runaway. The ice bath

absorbs the intense heat generated by the exothermic hydrolysis of the acyl chloride[3].

Step 2: Solvent Dissolution (Crucial for Solids)

Action: Because 1-Benzofuran-3-carbonyl chloride is a solid at room temperature (melting

point 65-66 °C), dissolve the waste material in a minimal volume of an inert, anhydrous

solvent (e.g., dry tetrahydrofuran (THF) or acetone).

Causality: Adding solid acyl chlorides directly to an aqueous base can cause the material to

clump. The outer layer reacts and forms a crust of insoluble carboxylic acid, trapping

unreacted acyl chloride inside. This can lead to a delayed, uncontrollable exothermic spike

when the crust breaks. Dissolution ensures a homogeneous, steady reaction rate.

Step 3: Controlled Dropwise Addition

Action: Transfer the dissolved acyl chloride solution to a dropping funnel. Add the solution

dropwise to the rapidly stirring, chilled NaHCO3 bath.

Self-Validating Check: You will observe immediate effervescence (bubbling). This is the

release of CO2 gas, a byproduct of the bicarbonate neutralizing the generated HCl. The

cessation of bubbling after the addition is complete indicates that the primary hydrolysis is

finished[3].
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Step 4: pH Verification and Final Quenching

Action: Allow the mixture to stir for an additional 30-60 minutes at room temperature to

ensure complete conversion. Test the solution using pH paper.

Self-Validating Check: The target pH is between 6 and 8. If the solution remains acidic (pH <

6), add additional solid NaHCO3 in small portions until the target pH is achieved[3].

Step 5: Waste Segregation

Action: Once neutralized and stabilized, transfer the resulting mixture (containing the sodium

salt of 1-benzofuran-3-carboxylic acid, NaCl, and the inert solvent) to a clearly labeled,

vented aqueous hazardous waste container. Do not tightly seal the container immediately, as

residual CO2 off-gassing may occur.

Spill Response & Emergency Protocols
In the event of an accidental spill of 1-Benzofuran-3-carbonyl chloride outside the fume

hood:

DO NOT USE WATER[2]. Water will trigger a violent release of HCl gas.

Eliminate all ignition sources in the vicinity.

Cover the spill completely with dry sand, vermiculite, or a specialized acid-spill absorbent.

Carefully sweep the absorbed material using non-sparking tools and place it into a sealed,

labeled container for solid hazardous waste disposal.

Decontaminate the surface with a 5% NaHCO3 solution only after all bulk reactive material

has been removed.
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Workflow for controlled hydrolysis and neutralization of solid acyl chloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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